Formamidine Thiocyanate

Specification

• CAS No.: 1821033-48-0
• Molecular Formula: C2H5N3S
• Molecular Weight: 103.15 g/mol
• IUPAC Name: methanimidamide;thiocyanic acid
• Standard InChI: InChI=1S/CH4N2.CHNS/c2*2-1-3/h1H,(H3,2,3);3H
• Standard InChI Key: FWTZHLAHNTZZGE-UHFFFAOYSA-N
• SMILES: C(=N)N.C(#N)S
• Canonical SMILES: C(=N)N.C(#N)S

Introduction

Fundamental Properties and Characteristics

Formamidine thiocyanate (C₂H₅N₃S) is a chemical compound with a molecular weight of 103.14. It is characterized by its formamidine moiety and thiocyanate functional group, which give it unique reactivity properties useful in various chemical applications. The compound exists as a white crystalline powder that demonstrates solubility in polar solvents. Its storage typically requires argon-charged conditions to maintain stability, indicating its sensitivity to environmental factors.

The structural properties of formamidine thiocyanate are particularly noteworthy in understanding its function. The compound contains multiple functional groups that contribute to its versatility in chemical reactions and applications. These functional groups enable it to serve as an effective building block for synthesizing more complex organic structures, particularly heterocycles that have significant importance in drug discovery and material science research.

Physical and Chemical Characteristics

Formamidine thiocyanate possesses distinct chemical properties that make it valuable in research and industrial applications. The purity specifications for commercially available formamidine thiocyanate typically reach approximately 98%, making it suitable for research and development purposes. The compound features a chemical structure that includes a formamidine group connected to a thiocyanate moiety, creating a unique reactivity profile that distinguishes it from similar compounds.

Applications in Material Science

Role in Perovskite Solar Cell Technology

One of the most significant applications of formamidine thiocyanate lies in its role as an additive in perovskite solar cell fabrication. The compound has gained attention for its ability to enhance both the efficiency and stability of these devices. Research indicates that thiocyanate compounds, including formamidine thiocyanate, play a crucial role in stabilizing the α-phase of formamidinium lead triiodide (FAPbI₃), a promising material for solar cell applications.

Performance Enhancement Mechanisms

Parameter	Without Thiocyanate	With Thiocyanate (30 mol%)	Improvement
Power Conversion Efficiency	Base value	11.44%	Significant
Moisture Stability	Lower	Higher	Enhanced
Phase Stability	Prone to δ-phase formation	Stabilized α-phase	Improved
Ambient Condition Durability (RH: 30-40%)	Lower	Higher	Enhanced

Comparative Analysis with Similar Compounds

Table 2 compares formamidine thiocyanate with similar compounds:

Compound	Structure Type	Unique Features	Primary Applications
Formamidine Thiocyanate	Organic Thiocyanate	Multiple reactive functional groups	Perovskite solar cells, synthetic chemistry
Formamidinium Thiocyanate	Organic Thiocyanate	Enhances perovskite solar cell stability	Solar cell fabrication
Methylammonium Thiocyanate	Organic Thiocyanate	Used as a precursor in perovskite formation	Perovskite synthesis
Thiourea	Organic Compound	Known for agricultural use and as a reagent	Agriculture, chemical synthesis
Ammonium Thiocyanate	Inorganic Compound	Source of thiocyanate ions	Analytical chemistry, agriculture

Biological Properties and Applications

Formamidine thiocyanate has been studied for its biological properties, particularly its potential anticancer activity. While the exact mechanisms remain under investigation, research suggests possible applications in areas such as enzyme inhibition and modulation of cellular processes. The compound's reactive functional groups make it a candidate for further exploration in biochemical applications, though comprehensive understanding of its biological effects and potential therapeutic implications requires additional research.

Due to the compound's relatively recent discovery, the full spectrum of its biological properties is still being elucidated through ongoing research efforts. This represents an area of opportunity for researchers interested in exploring novel compounds with potential therapeutic applications.

Analytical Applications

The unique properties of formamidine thiocyanate make it valuable in analytical chemistry applications. Studies have investigated its use as a complexing agent for metal ions, which aids in the separation, identification, and quantification of these ions. This property holds significant potential for applications in environmental monitoring, where detection and quantification of metal contaminants is crucial, as well as in material characterization where precise determination of metal content is required.

Future Research Directions

The current research landscape for formamidine thiocyanate suggests several promising directions for future investigation:

Solar Cell Technology Optimization

Further research into the precise mechanisms by which formamidine thiocyanate and related compounds stabilize perovskite structures could lead to even more efficient and durable solar cell designs. Exploration of optimal concentrations, application methods, and combinations with other additives represents a fertile area for continued research.

Biological Activity Exploration

The preliminary indications of biological activity, particularly potential anticancer properties, warrant more comprehensive investigation. Structure-activity relationship studies could help identify the specific functional groups responsible for biological effects and guide the development of derivatives with enhanced therapeutic potential.

Novel Synthetic Applications

The compound's utility as a building block for complex organic structures suggests opportunities for developing new synthetic methodologies utilizing formamidine thiocyanate. Exploration of its reactivity under various conditions could expand its application in creating novel materials with desirable properties.